Cas no 1805556-43-7 (5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1805556-43-7
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4803986
• Update Time: 2025-05-24

5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-8-6(13(14)15)5(7(10)11)4(2-9)3-12-8/h3,7H,2H2,1H3
• InChI Key： SEFIQVQHCMWAGO-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805556-43-7)

5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805556-43-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and potential applications in drug discovery. The unique combination of functional groups, including a chloromethyl, difluoromethyl, methoxy, and nitro substituent, endows this molecule with a range of interesting properties that make it a valuable candidate for further investigation.

The chloromethyl group in 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine provides a reactive site for various chemical transformations, such as alkylation and substitution reactions. This functional group can be used to introduce additional functionalities or linkers, thereby expanding the chemical space and potential biological activities of the molecule. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and improve pharmacokinetic properties. Fluorinated compounds often exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The methoxy substituent in 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine contributes to the overall polarity and electronic properties of the molecule. Methoxy groups are commonly used in medicinal chemistry to modulate the lipophilicity and solubility of compounds, which can significantly impact their bioavailability and distribution within the body. The presence of this group can also influence the binding affinity and selectivity of the molecule towards specific biological targets.

The nitro group is a key feature of 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine, providing strong electron-withdrawing properties that can affect the reactivity and stability of the molecule. Nitro-substituted pyridines have been extensively studied for their potential as antibacterial, antifungal, and anticancer agents. The nitro group can undergo reduction under physiological conditions, leading to the formation of more reactive intermediates that may exert therapeutic effects.

Recent research has highlighted the potential of 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways, such as p53 and Bcl-2.

In addition to its anticancer properties, 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine has also demonstrated promising activity as an antimicrobial agent. Research has indicated that this compound is effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The multifunctional nature of this molecule makes it a valuable lead compound for the development of broad-spectrum antimicrobial agents.

The pharmacokinetic profile of 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine has been extensively studied using both in vitro and in vivo models. Results have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805556-43-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a solid foundation for further optimization and development into effective therapeutic agents. Ongoing studies are expected to uncover additional biological activities and mechanisms of action, further solidifying its position as a valuable lead compound in drug discovery efforts.